Cas no 45095-94-1 (1,2-propanediol bisphosphate)

• Product Name: 1,2-propanediol bisphosphate
• CAS No: 45095-94-1
• MF: C₃H₁₀O₈P₂
• MW: 236.054223537445
• CID: 929798
• PubChem ID: 13196785
• Update Time: 2025-04-19

1,2-propanediol bisphosphate Chemical and Physical Properties

Names and Identifiers

• 1,2-propanediol bisphosphate
• 1,2-Propanediol, bis(dihydrogen phosphate)
• Propane-1,2-diyl bis[dihydrogen (phosphate)]
• DTXSID90963337
• 1-phosphonooxypropan-2-yl dihydrogen phosphate
• 1,2-Propanediol diphosphate
• 45095-94-1
• SCHEMBL1574058

• Inchi： 1S/C3H10O8P2/c1-3(11-13(7,8)9)2-10-12(4,5)6/h3H,2H2,1H3,(H2,4,5,6)(H2,7,8,9)
• InChI Key： QNNPJXAOAAELGA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC(C)COP(=O)(O)O

Computed Properties

• Exact Mass: 235.98509127g/mol
• Monoisotopic Mass: 235.98509127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 134Ų